Cas no 1261504-70-4 (2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 1261504-70-4
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4924611
• Update Time: 2025-10-29

2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7F4NO2/c14-12-9(7-19)3-6-11(18-12)8-1-4-10(5-2-8)20-13(15,16)17/h1-7H
• InChI Key： IDPTVJKVUXSISW-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(C2C=CC(=CC=2)OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde

Introduction to 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No: 1261504-70-4)

2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde, also known by its CAS number 1261504-70-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of nicotinaldehydes, which are derivatives of pyridine carboxaldehydes. The presence of a trifluoromethoxy group and a fluoro substituent in its structure makes it a unique molecule with potential applications in drug discovery and material science.

The synthesis of 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde involves a series of well-defined organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The trifluoromethoxy group is known to enhance the pharmacokinetic properties of molecules, such as solubility and bioavailability, which are critical for drug efficacy.

In addition to its pharmaceutical applications, 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde has shown potential in the field of material science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can improve their electrical conductivity without compromising mechanical stability.

The structural features of this compound also make it an excellent candidate for use in analytical chemistry. Its distinct UV-vis absorption characteristics allow for its use as a chromophore in sensors and biosensors. Furthermore, the presence of electron-withdrawing groups like trifluoromethoxy enhances its reactivity in various chemical assays, making it a valuable tool in diagnostic kits.

From an environmental perspective, understanding the degradation pathways of 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under specific microbial consortia. These findings are essential for ensuring sustainable practices in industries utilizing this compound.

In conclusion, 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No: 1261504-70-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in medicine, materials science, and analytical chemistry.